Cas no 1339121-92-4 (3-Ethoxypyrazine-2-carboxylic acid)

3-Ethoxypyrazine-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrazine core, functionalized with an ethoxy group at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, serving as a building block for the preparation of more complex heterocyclic systems. The ethoxy substituent enhances its solubility in organic solvents, facilitating further derivatization. Its carboxylic acid group allows for straightforward functionalization via esterification, amidation, or other coupling reactions. The compound is particularly valuable in the development of agrochemicals, flavors, and bioactive molecules, where the pyrazine scaffold contributes to specific aromatic or pharmacological properties.
3-Ethoxypyrazine-2-carboxylic acid structure
1339121-92-4 structure
Product Name:3-Ethoxypyrazine-2-carboxylic acid
CAS No:1339121-92-4
MF:C7H8N2O3
MW:168.15002155304
CID:4585374
Update Time:2025-06-09

3-Ethoxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxypyrazine-2-carboxylic acid
    • 3-Ethoxypyrazine-2-carboxylic acid
    • Inchi: 1S/C7H8N2O3/c1-2-12-6-5(7(10)11)8-3-4-9-6/h3-4H,2H2,1H3,(H,10,11)
    • InChI Key: NKLLDNPMUSPAHX-UHFFFAOYSA-N
    • SMILES: O(C1C(C(=O)O)=NC=CN=1)CC

Computed Properties

  • Exact Mass: 168.053
  • Monoisotopic Mass: 168.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 72.3

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 307.8±37.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Ethoxypyrazine-2-carboxylic acid Security Information

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Additional information on 3-Ethoxypyrazine-2-carboxylic acid

Comprehensive Overview of 3-Ethoxypyrazine-2-carboxylic acid (CAS No. 1339121-92-4): Properties, Applications, and Industry Insights

3-Ethoxypyrazine-2-carboxylic acid (CAS No. 1339121-92-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of pyrazine, this compound belongs to the heterocyclic family, characterized by a nitrogen-rich aromatic ring system. The presence of both ethoxy and carboxylic acid functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The compound’s molecular formula, C7H8N2O3, reflects its moderate polarity, which contributes to its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). This property is critical for its application in high-throughput screening and combinatorial chemistry, where solubility directly impacts reaction efficiency. Recent studies highlight its role in modulating flavor and fragrance profiles, addressing consumer trends toward natural and sustainable ingredients. For instance, pyrazine derivatives are pivotal in creating umami-enhancing additives, a hotspot in the food industry’s clean-label movement.

From a synthetic perspective, 3-Ethoxypyrazine-2-carboxylic acid serves as a precursor for N-heterocyclic carbene (NHC) ligands, which are instrumental in catalysis. Its CAS No. 1339121-92-4 is frequently cited in patents related to cross-coupling reactions, underscoring its industrial relevance. Analytical techniques such as NMR, HPLC, and LC-MS are routinely employed to verify its purity, a key concern for manufacturers aiming to meet regulatory standards like ICH Q3D for elemental impurities.

Environmental and safety profiles of this compound are also under scrutiny. While not classified as hazardous, its handling requires standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). The rise of green chemistry has spurred interest in optimizing its synthesis to reduce waste, leveraging techniques like microwave-assisted reactions or biocatalysis. Such innovations align with the pharmaceutical industry’s push toward sustainable API production, a topic dominating ESG (Environmental, Social, and Governance) discussions.

Market analysts note a steady demand for 3-Ethoxypyrazine-2-carboxylic acid in Asia-Pacific regions, driven by expanding R&D investments in China and India. Its pricing trends are influenced by raw material availability, particularly pyrazine derivatives sourced from coal tar or petroleum byproducts. Suppliers often highlight its batch-to-batch consistency and regulatory compliance as competitive differentiators, catering to quality-conscious buyers.

In academia, this compound is frequently referenced in studies exploring structure-activity relationships (SAR) for bioactive molecules. For example, its ethoxy group’s electron-donating effects are leveraged to fine-tune the pharmacokinetic properties of lead compounds. Such applications resonate with the broader scientific community’s focus on precision medicine and computational drug design, where small structural modifications yield significant therapeutic improvements.

To address common queries from researchers: "What are the storage conditions for CAS No. 1339121-92-4?" – The compound is typically stored at 2–8°C in amber vials to prevent photodegradation. Another frequent question, "How does 3-Ethoxypyrazine-2-carboxylic acid compare to similar pyrazine derivatives?" hinges on its balanced lipophilicity, which offers superior bioavailability in certain formulations compared to methyl or hydroxyl analogs.

Future prospects for this compound include potential applications in bioconjugation for antibody-drug conjugates (ADCs) and metal-organic frameworks (MOFs), areas witnessing exponential growth. Collaborative efforts between chemists and material scientists could unlock innovative uses, further solidifying its position as a versatile building block in modern chemistry.

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